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Compound of Interest

Compound Name: CP-135807

CAS No.: 151272-90-1

Cat. No.: B125412

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for conducting in vivo microdialysis

experiments in rats to study the effects of CP-135807, a selective 5-HT1D receptor agonist.

The information is compiled from established neuropharmacological research methodologies.

Introduction
CP-135807 is a potent and selective agonist for the serotonin 1D (5-HT1D) receptor, with an

IC50 of 3.1 nM.[1] It is a valuable tool for investigating the role of 5-HT1D receptors in the

central nervous system. Microdialysis is a widely used technique to measure endogenous

levels of neurotransmitters and their metabolites in the extracellular fluid of specific brain

regions in freely moving animals.[2][3][4] This protocol outlines the procedure for using

microdialysis to assess the impact of CP-135807 administration on neurotransmitter levels,

particularly serotonin, in anesthetized or awake rats.
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Parameter Value Reference

Compound Name CP-135807 [1]

Mechanism of Action
Selective 5-HT1D Receptor

Agonist
[1][5]

IC50 3.1 nM (bovine) [1]

Table 2: General Microdialysis Experimental Parameters in Rats

Parameter Typical Range/Value Reference

Animal Model
Male Sprague-Dawley or

Wistar rats (250-375 g)
[6]

Anesthesia (for surgery) Isoflurane [6]

Microdialysis Probe Type Concentric [7]

Perfusion Fluid
Artificial Cerebrospinal Fluid

(aCSF)
[6]

aCSF Composition

144 mM NaCl, 2.7 mM KCl, 1.2

mM CaCl2, 1.0 mM MgCl2, 2.0

mM NaH2PO4 (pH 7.4)

[6]

Flow Rate 0.5 - 3 µL/min [7][8]

Sample Collection Interval 6 - 30 minutes [9]

Analytical Method

High-Performance Liquid

Chromatography (HPLC) with

Electrochemical Detection

[3][10]

Experimental Protocols
This protocol is a synthesis of standard in vivo microdialysis procedures and should be adapted

as needed for specific experimental goals.
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CP-135807

Male Sprague-Dawley or Wistar rats (250-375 g)

Anesthesia (e.g., Isoflurane)

Stereotaxic apparatus

Microdialysis probes (concentric type recommended)

Syringe pump

Fraction collector

Artificial Cerebrospinal Fluid (aCSF)

Surgical instruments

Dental cement

HPLC system with electrochemical detection

Experimental Procedure
1. Animal Preparation and Surgery

Anesthetize the rat using isoflurane or another suitable anesthetic.

Mount the animal in a stereotaxic apparatus.

Make a midline incision on the scalp to expose the skull.

Drill a small hole in the skull over the target brain region (e.g., striatum, hippocampus, or

prefrontal cortex).[6][11][12] The coordinates will be determined from a rat brain atlas.

Carefully lower the microdialysis probe into the target brain region.

Secure the probe to the skull using dental cement and anchor screws.
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Allow the animal to recover from surgery for 24-48 hours before the microdialysis experiment

if conducting the study in awake animals.

2. Microdialysis Perfusion and Sample Collection

Connect the inlet of the microdialysis probe to a syringe pump containing aCSF.

Connect the outlet to a fraction collector.

Begin perfusing the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min).

Allow for a stabilization period of at least 1-2 hours to obtain a stable baseline of

neurotransmitter levels.

Collect baseline dialysate samples at regular intervals (e.g., every 20 minutes).

Administer CP-135807 systemically (e.g., intraperitoneally or subcutaneously) or locally

through the microdialysis probe.

Continue collecting dialysate samples for the desired duration of the experiment to monitor

changes in neurotransmitter levels.

3. Sample Analysis

Analyze the collected dialysate samples for serotonin and other relevant neurotransmitters

(e.g., dopamine) and their metabolites using HPLC with electrochemical detection.[3][10]

Quantify the concentration of each analyte based on standard curves.

Express the results as a percentage of the baseline levels.
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Caption: Experimental workflow for CP-135807 microdialysis in rats.
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Caption: Signaling pathway of the 5-HT1D receptor activated by CP-135807.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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